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Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzoic acid

Cat. No.: B1590727

An In-depth Technical Guide to the Safety and Hazards of 2-Chloro-3-hydroxybenzoic Acid

This document provides a comprehensive overview of the safety and hazard information for 2-
Chloro-3-hydroxybenzoic acid (CAS No: 51786-10-8), intended for researchers, scientists,
and professionals in drug development. The information is compiled from available safety data
sheets and chemical databases.

Chemical Identification

e Chemical Name: 2-Chloro-3-hydroxybenzoic acid

Synonyms: Benzoic acid, 2-chloro-3-hydroxy-[1]

CAS Number: 51786-10-8[1]

Molecular Formula: C7HsCIO3[1]

Molecular Weight: 172.56 g/mol [1]

Chemical Structure: (A visual representation would be placed here in a formal whitepaper)

Hazard Identification and GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. For 2-Chloro-3-hydroxybenzoic acid,
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the classification is based on data submitted to the European Chemicals Agency (ECHA).[1]

Table 1: GHS Classification for 2-Chloro-3-hydroxybenzoic acid

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Skin
) o 1 ) H315: Causes
Corrosion/Irritatio 2 lalt text Warning S
skin irritation[1]
n
Serious Eye H319: Causes
Damage/Eye 2A ralt text Warning serious eye
Irritation irritation[1]
Specific Target
o ) H335: May
Organ Toxicity 3 (Respiratory L ) )
_ L aalt text Warning cause respiratory
(Single tract irritation) S
irritation[1]
Exposure)

Source: ECHA C&L Inventory data, aggregated by PubChem.[1]

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzoic-acid
https://www.benchchem.com/product/b1590727?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-hydroxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Identification

2—Chloro—3—hydroxybenzoicEl

Hazard Identification
- Skin Irritant (H315)
- Eye Irritant (H319)
- Respiratory Irritant (H335)

Hazard Classification

Hazard Communicatien

Precaution

Ary Actions

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.benchchem.com/product/b1590727?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Toxicological Information

Specific quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%), for 2-Chloro-3-hydroxybenzoic acid are not readily available in the
reviewed sources. The hazard classification is based on irritation potential.

Table 2: Summary of Toxicological Effects

Effect Observation Source
Acute Toxicity Data not available. -

Skin Corrosion/Irritation Causes skin irritation. [1]
Serious Eye Damage/Irritation Causes serious eye irritation. [1]

May cause respiratory

Respiratory Sensitization T [1]
irritation.

Germ Cell Mutagenicity Data not available. -

Carcinogenicity Data not available. -

Reproductive Toxicity Data not available. -

Experimental Protocols: Detailed experimental protocols for the toxicological characterization of
2-Chloro-3-hydroxybenzoic acid were not available in the public-domain resources reviewed.
Irritation classifications are typically derived from in vitro studies (e.g., reconstructed human
epidermis tests) or historical in vivo data (e.g., Draize test for eye irritation) on the substance or
structurally similar compounds.

First Aid Measures

Immediate medical attention is crucial in case of exposure. The following are general first aid
guidelines synthesized from safety data sheets of similar chemical compounds.[2][3][4]

Table 3: First Aid Procedures
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Exposure Route

Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. If respiratory irritation
or other symptoms occur, call a POISON
CENTER or doctor.[2][4][5]

Skin Contact

Take off contaminated clothing immediately.
Wash skin with plenty of soap and water. If skin

irritation occurs, seek medical advice/attention.

[2](3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[2][4]

Ingestion

Rinse mouth. Call a POISON CENTER or
doctor if you feel unwell. Do NOT induce

vomiting.[2][3]

© 2025 BenchChem. All rights reserved.

5/11 Tech Support


https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-804537&DocumentId=804537_SDS_ZA_EN.PDF&DocumentType=MSD&Language=EN&Country=ZA&Origin=PDP
https://aksci.com/sds/X8059_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC304200010&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-804537&DocumentId=804537_SDS_ZA_EN.PDF&DocumentType=MSD&Language=EN&Country=ZA&Origin=PDP
https://www.fishersci.com/store/msds?partNumber=AAA13628&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-804537&DocumentId=804537_SDS_ZA_EN.PDF&DocumentType=MSD&Language=EN&Country=ZA&Origin=PDP
https://aksci.com/sds/X8059_SDS.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-804537&DocumentId=804537_SDS_ZA_EN.PDF&DocumentType=MSD&Language=EN&Country=ZA&Origin=PDP
https://www.fishersci.com/store/msds?partNumber=AAA13628&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Roufe of Exposure
@ Skin Contact Eye Contact

/ Immediate Actions \

Remove Contaminated Clothing Rinse Cautiously with Water
‘Wash with Plenty of Water Remove Contact Lenses

Move to Fresh Air Rinse Mouth
Keep Comfortable Do NOT Induce Vomiting

Medical Attention

Click to download full resolution via product page

Fire and Explosion Hazards

While specific data for 2-Chloro-3-hydroxybenzoic acid is limited, general principles for

similar organic solids apply.

Table 4: Fire-Fighting Measures
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Aspect

Recommendation

Flammability

Combustible solid. Dust may form explosive

mixtures with air.

Suitable Extinguishing Media

Water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide (CO2).[4]

Unsuitable Extinguishing Media

A direct water jet may spread the fire.

Specific Hazards

Hazardous combustion products may include
carbon monoxide (CO), carbon dioxide (COz2),
and hydrogen chloride (HCI) gas.[4][6]

Protective Equipment

Wear self-contained breathing apparatus
(SCBA) and full protective gear.[7][8]

Handling, Storage, and Accidental Release

Proper handling and storage are essential to minimize risk.

Table 5: Handling and Storage Recommendations

Aspect

Recommendation

Safe Handling

Avoid breathing dust.[2] Wash hands thoroughly
after handling.[4] Use only in a well-ventilated
area.[5] Wear appropriate personal protective
equipment (PPE), including gloves and eye/face

protection.[4]

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place.[3][4] Store locked up.
[4][5] Keep away from incompatible materials

such as strong oxidizing agents.[4]

Accidental Release Measures: In the event of a spill, the following steps should be taken:
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e Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing dust
and prevent contact with skin and eyes. Wear appropriate PPE.[8]

e Environmental Precautions: Prevent the product from entering drains or waterways.

e Containment and Cleanup: Cover drains.[2] Carefully sweep or vacuum up the spilled
material, avoiding dust generation, and place it into a suitable, labeled container for disposal.
[5] Clean the affected area thoroughly.
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Conclusion

2-Chloro-3-hydroxybenzoic acid is a chemical that requires careful handling due to its
classification as a skin, eye, and respiratory irritant. While comprehensive toxicological data is
not widely available, the existing GHS classification mandates the use of appropriate personal
protective equipment and adherence to strict safety protocols in a laboratory or industrial
setting. All personnel handling this substance should be thoroughly familiar with the information
presented in the safety data sheet and this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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